Cas no 352340-29-5 (Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate)

• Product Name: Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate
• CAS No: 352340-29-5
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• CID: 5059851
• Update Time: 2025-06-11

Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate
• Oprea1_406724
• STK225922
• 1-[2-(4-Chloro-phenoxy)-acetyl]-1H-indole-3-carboxylic acid methyl ester
• ST51010998
• methyl 1-[(4-chlorophenoxy)acetyl]-1H-indole-3-carboxylate
• Methyl 1-(2-(4-chlorophenoxy)acetyl)-1H-indole-3-carboxylate
• Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate

• Inchi： 1S/C18H14ClNO4/c1-23-18(22)15-10-20(16-5-3-2-4-14(15)16)17(21)11-24-13-8-6-12(19)7-9-13/h2-10H,11H2,1H3
• InChI Key： QXNCKBHRRLQBNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1C=C(C(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate

Comprehensive Overview of Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate (CAS No. 352340-29-5)

Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate (CAS No. 352340-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, combining an indole-3-carboxylate core with a 4-chlorophenoxyacetyl substituent. The compound's versatility makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for indole-based compounds has surged due to their widespread applications in drug discovery and crop protection. The presence of the 4-chlorophenoxy moiety in this molecule enhances its potential as a building block for designing herbicides and plant growth regulators. Researchers are particularly intrigued by its structural similarity to naturally occurring auxins, which play a critical role in plant development.

The synthesis of Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate typically involves multi-step organic reactions, including esterification and acylation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical and agricultural applications.

From a pharmacological perspective, the indole-3-carboxylate framework is known to interact with various biological targets. This has led to investigations into its potential as a precursor for anti-inflammatory agents and enzyme inhibitors. The chlorophenoxy group may contribute to enhanced bioavailability and target specificity, making it valuable for medicinal chemistry research.

Environmental considerations are paramount when working with chlorinated compounds. Studies on Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate include evaluations of its biodegradation pathways and ecological impact. These assessments are crucial for developing sustainable applications in agriculture while minimizing environmental footprint.

The compound's stability under various conditions is another area of active research. Understanding its photostability and thermal decomposition properties helps optimize storage conditions and formulation strategies. This knowledge is particularly valuable for agricultural products that may be exposed to sunlight and varying temperatures during application.

In the context of green chemistry, researchers are exploring more efficient synthetic routes for Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate. Efforts focus on reducing organic solvent usage, improving atom economy, and developing catalytic processes that minimize waste generation. These advancements align with the growing demand for environmentally friendly chemical production methods.

The analytical characterization of this compound extends to crystallographic studies, which reveal important information about its molecular conformation and packing. Such structural insights contribute to the understanding of structure-activity relationships, guiding the design of more effective derivatives for specific applications.

Regulatory aspects surrounding Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate are regularly updated to reflect current safety standards. Researchers and manufacturers must stay informed about the latest guidelines regarding handling, transportation, and disposal to ensure compliance with international chemical regulations.

Future research directions for this compound include exploring its potential in combination therapies and synergistic formulations. The development of molecular hybrids incorporating this indole derivative with other bioactive moieties could unlock new therapeutic possibilities or agricultural benefits.

As analytical technologies advance, more sophisticated studies on Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate are becoming possible. Techniques like high-resolution mass spectrometry and computational modeling provide deeper insights into its behavior at molecular levels, facilitating more targeted applications.

The commercial availability of this compound has increased in response to growing research interest. Suppliers now offer various purity grades to meet different research needs, from preliminary screening to advanced pharmacological studies. Proper sourcing and quality verification remain essential considerations for researchers.

In conclusion, Methyl 1-[2-(4-chlorophenoxy)acetyl]indole-3-carboxylate (CAS No. 352340-29-5) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features and modifiable functional groups make it a valuable tool for researchers developing new solutions in medicine and agriculture.